1-(1-bromocyclopropyl)-2-chloroethan-1-one
Overview
Description
1-(1-Bromocyclopropyl)-2-chloroethan-1-one, also known as 1-bromocyclopropyl-2-chloroethanone, is an important organic compound in the field of organic synthesis. It is a halogenated cyclopropane derivative and is used in a variety of applications, from synthetic chemistry to drug discovery. This compound has been studied extensively in the laboratory due to its unique properties and potential applications.
Scientific Research Applications
1-Bromocyclopropyl-2-chloroethanone has been used in a variety of scientific research applications. It has been used as a precursor for the synthesis of a variety of organic compounds, including pharmaceuticals, pesticides, and dyes. It has also been used in the synthesis of heterocyclic compounds, such as pyridines, thiophenes, and thiazoles. Additionally, it has been used as a reagent for the synthesis of cyclic carbonates, and as a catalyst for the synthesis of polymers.
Mechanism of Action
The mechanism of action of 1-(1-bromocyclopropyl)-2-chloroethan-1-onepropyl-2-chloroethanone is not well understood. However, it is believed to involve the formation of a cyclic bromonium ion, which is then attacked by the nucleophile, such as an alcohol or amine. The resulting product is then hydrolyzed to yield the desired product.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-(1-bromocyclopropyl)-2-chloroethan-1-onepropyl-2-chloroethanone are not well understood. The compound has not been tested in humans, and therefore its effects on humans are unknown. However, it has been shown to be toxic to aquatic organisms and can cause skin, eye, and respiratory irritation in humans.
Advantages and Limitations for Lab Experiments
1-Bromocyclopropyl-2-chloroethanone has several advantages for use in laboratory experiments. It is a relatively inexpensive compound and is readily available. Additionally, it is a highly reactive compound and is easily manipulated in the laboratory. The main limitation of this compound is its toxicity, which can be a concern when working with it in the laboratory.
Future Directions
1-Bromocyclopropyl-2-chloroethanone has many potential future directions. It could be used as a precursor for the synthesis of a variety of organic compounds, including pharmaceuticals, pesticides, and dyes. Additionally, it could be used in the synthesis of heterocyclic compounds, such as pyridines, thiophenes, and thiazoles. It could also be used as a reagent for the synthesis of cyclic carbonates and as a catalyst for the synthesis of polymers. Finally, it could be further studied to better understand its mechanism of action and its biochemical and physiological effects.
Synthesis Methods
1-Bromocyclopropyl-2-chloroethanone can be synthesized using several different methods. The most common method is the reaction of 2-chloroethanol with 1-(1-bromocyclopropyl)-2-chloroethan-1-onepropane, which yields 1-(1-bromocyclopropyl)-2-chloroethan-1-onepropyl-2-chloroethanone in high yields. This reaction proceeds in the presence of a base, such as sodium hydroxide, and a catalyst, such as a palladium or platinum complex. Other synthetic methods include the reaction of 1-(1-bromocyclopropyl)-2-chloroethan-1-onepropane with 2-chloroethanol in the presence of a strong base, such as potassium tert-butoxide, and the reaction of 1-(1-bromocyclopropyl)-2-chloroethan-1-onepropane with 2-chloroethanol in the presence of a strong acid, such as sulfuric acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 1-(1-bromocyclopropyl)-2-chloroethan-1-one can be achieved through a three-step process involving the conversion of cyclopropane to 1-bromocyclopropane, followed by the reaction of 1-bromocyclopropane with chloroacetyl chloride to form 1-(1-bromocyclopropyl)-2-chloroethan-1-one.", "Starting Materials": [ "Cyclopropane", "Bromine", "Chloroacetyl chloride", "Sodium hydroxide", "Sodium bicarbonate", "Ethanol", "Diethyl ether" ], "Reaction": [ "Step 1: Conversion of Cyclopropane to 1-Bromocyclopropane", "a. In a round-bottom flask, add cyclopropane and bromine in the presence of a catalytic amount of sodium hydroxide.", "b. Stir the mixture at room temperature for several hours until the reaction is complete.", "c. Extract the product with diethyl ether and wash with sodium bicarbonate solution.", "d. Dry the organic layer with anhydrous sodium sulfate and evaporate the solvent to obtain 1-bromocyclopropane.", "Step 2: Reaction of 1-Bromocyclopropane with Chloroacetyl Chloride", "a. Dissolve 1-bromocyclopropane in dry diethyl ether.", "b. Add chloroacetyl chloride dropwise to the solution while stirring at room temperature.", "c. Allow the reaction to proceed for several hours until TLC analysis indicates complete conversion.", "d. Quench the reaction with saturated sodium bicarbonate solution and extract the product with diethyl ether.", "e. Dry the organic layer with anhydrous sodium sulfate and evaporate the solvent to obtain 1-(1-bromocyclopropyl)-2-chloroethan-1-one.", "Step 3: Purification of 1-(1-bromocyclopropyl)-2-chloroethan-1-one", "a. Dissolve the crude product in ethanol and heat the solution to reflux.", "b. Filter the hot solution to remove any insoluble impurities.", "c. Allow the solution to cool slowly to room temperature to induce crystallization.", "d. Collect the crystals by filtration and wash with cold ethanol to obtain pure 1-(1-bromocyclopropyl)-2-chloroethan-1-one." ] } | |
CAS RN |
2680530-67-8 |
Product Name |
1-(1-bromocyclopropyl)-2-chloroethan-1-one |
Molecular Formula |
C5H6BrClO |
Molecular Weight |
197.5 |
Purity |
95 |
Origin of Product |
United States |
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